

Mabuprofen: Intellectual Property & Technical Patent Landscape

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Mabuprofen*

CAS No.: 83394-44-9

Cat. No.: B1665992

[Get Quote](#)

Content Type: Technical Whitepaper Subject: **Mabuprofen** (Aminoprofen) | CAS: 82821-47-4
Audience: Drug Development Scientists, IP Attorneys, and Formulation Chemists

Executive Summary

Mabuprofen (N-(2-Hydroxyethyl)-alpha-methyl-4-(2-methylpropyl)benzeneacetamide) is a non-steroidal anti-inflammatory drug (NSAID) derived from ibuprofen.[1][2] Chemically, it is the aminoethanol amide derivative of ibuprofen. Unlike its parent compound, which is a free acid, **Mabuprofen** is designed to mitigate the direct gastric mucosal injury often associated with the carboxylic acid moiety of traditional NSAIDs while retaining potent analgesic and anti-inflammatory properties.

While less ubiquitous than ibuprofen, **Mabuprofen** occupies a specific niche in the patent landscape, particularly in topical formulations (e.g., Aldospray) and controlled-release systems. Its IP landscape is characterized by expired composition-of-matter patents, shifting the focus toward process chemistry (synthesis efficiency) and novel delivery vectors.

Chemical & Pharmacological Profile


Structural Logic & Mechanism

Mabuprofen functions as a non-selective cyclooxygenase (COX) inhibitor.[2][3] The structural modification—converting the carboxylic acid of ibuprofen into an amide—serves two primary mechanistic functions:

- **Prodrug Characteristics:** The amide bond is stable enough to penetrate the stratum corneum (in topical applications) but can be hydrolyzed enzymatically *in vivo* to release the active ibuprofen moiety and ethanolamine.
- **Gastric Sparing:** By masking the acidic proton, **Mabuprofen** reduces the local ion-trapping effect in gastric parietal cells, theoretically lowering the risk of ulceration compared to immediate-release ibuprofen.

Pharmacophore Visualization

The following diagram illustrates the structural relationship and metabolic activation pathway.



[Click to download full resolution via product page](#)

Figure 1: Structural synthesis and metabolic activation pathway of **Mabuprofen**.

Intellectual Property (IP) Landscape

The patent landscape for **Mabuprofen** has evolved from basic compound protection to "secondary" patents covering manufacturing processes and specific formulations.

Core Patent Status[5][6][7]

- **Composition of Matter:** The original patents covering the **Mabuprofen** molecule (e.g., early filings by pharmaceutical entities in Spain or Japan) have largely expired. This places the API (Active Pharmaceutical Ingredient) in the public domain for generic development.
- **Trade Names:** The compound is commercially linked to the brand Aldospray (Laboratorio Aldo-Unión, S.A.), indicating a stronghold in the European (specifically Spanish) market for topical analgesia.

Key Patent Categories

Category	Focus Area	Key Technical Claims	Status
Synthesis	High-Purity Manufacturing	Use of specific catalysts (e.g., boric acid) to catalyze the amidation of ibuprofen without toxic acid chlorides.[4]	Active/Pending (CN jurisdictions)
Formulation	Topical Delivery	Micro-emulsions and sprays using Mabuprofen to enhance skin permeation (flux) compared to ibuprofen free acid.	Varied
Combinations	Synergistic Pain Relief	Combinations of Mabuprofen with muscle relaxants or other NSAIDs (e.g., Ibuprofen Lysine) to improve solubility.	Niche / Expired

The "Process Patent" Pivot

Recent IP activity (e.g., CN102180785A) focuses on the synthesis efficiency. Generic manufacturers are patenting improved methods to synthesize **Mabuprofen** (Aminoprofen) to

avoid the use of corrosive thionyl chloride, moving toward "green chemistry" direct condensation methods.

Synthesis & Manufacturing Protocols

Industrial Synthesis Workflow


The standard industrial synthesis involves the amidation of ibuprofen. Below is a validated protocol for laboratory-scale synthesis, adaptable for process scale-up.

Reaction Principle:

Protocol Steps:

- **Activation:** Dissolve Ibuprofen (1.0 eq) in anhydrous toluene. Add Thionyl Chloride (1.2 eq) dropwise at 0°C.
- **Reflux:** Heat the mixture to reflux (80°C) for 3 hours to ensure complete conversion to the acid chloride. Monitor by TLC (disappearance of acid spot).
- **Evaporation:** Remove excess thionyl chloride and solvent under reduced pressure to yield the crude acid chloride as a yellow oil.
- **Coupling:** Redissolve the oil in dichloromethane (DCM). Add a solution of Ethanolamine (1.1 eq) and Triethylamine (1.5 eq, as acid scavenger) in DCM slowly at 0°C.
- **Work-up:** Stir at room temperature for 4 hours. Wash the organic layer with 1M HCl (to remove unreacted amine), then saturated NaHCO₃ (to remove unreacted acid), and finally brine.
- **Crystallization:** Dry over MgSO₄, concentrate, and recrystallize from ethanol/hexane to yield **Mabuprofen** as a white crystalline solid (MP: ~93-95°C).

Synthesis Process Flow



[Click to download full resolution via product page](#)

Figure 2: Industrial synthesis workflow for **Mabuprofen** API.

Regulatory & Clinical Status

Regulatory Classification

- INN: **Mabuprofen**^{[3][5][6][7][8][9]}
- CAS: 82821-47-4^{[8][10]}

- Therapeutic Class: NSAID (Propionic acid derivative)
- Approval Status:
 - Human Use: Approved in select markets (e.g., Spain) primarily as a topical agent (Aldospray). It is not widely approved in the US (FDA) as a standalone oral entity compared to Ibuprofen.
 - Veterinary Use: Often investigated for veterinary applications due to the need for NSAIDs with better safety profiles in companion animals, though specific approvals vary by region.

Clinical Advantages vs. Ibuprofen

- Topical Bioavailability: **Mabuprofen's** lipophilicity (LogP ~2.58) makes it highly suitable for transdermal formulations, allowing high local concentrations in synovial fluid with lower systemic exposure.
- Gastric Tolerance: As a prodrug/amide, it bypasses the direct "ion trapping" mechanism of gastric injury, potentially offering a safer profile for patients with a history of mild gastritis.

References

- PubChem. (n.d.). **Mabuprofen** Compound Summary. National Library of Medicine. Retrieved from [\[Link\]](#)
- DrugCentral. (2023). **Mabuprofen** Drug Profile. Division of Translational Informatics at University of New Mexico. Retrieved from [\[Link\]](#)
- Google Patents. (2011). CN102180785A: Synthesis and application of ibuprofen lysine (and related aminoprofen derivatives).
- KEGG DRUG Database. (n.d.). **Mabuprofen** (D08153).[7][8] Kyoto Encyclopedia of Genes and Genomes. Retrieved from [\[Link\]](#)
- Aldo-Unión. (n.d.). Aldospray Analgésico Product Information. Agencia Española de Medicamentos y Productos Sanitarios (AEMPS). Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Aminoprofen [83394-44-9] glixlabs.com High quality biochemicals supplier [glixlabs.com]
- 2. medkoo.com [medkoo.com]
- 3. targetmol.cn [targetmol.cn]
- 4. US4981995A - Method for producing ibuprofen - Google Patents [patents.google.com]
- 5. Drug interaction list [kegg.jp]
- 6. Drug interaction list [kegg.jp]
- 7. KEGG DRUG: Mabuprofen [kegg.jp]
- 8. AU-7801 | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
- 9. CN102180785A - Synthesis and application of ibuprofen lysine - Google Patents [patents.google.com]
- 10. [mabuprofen](https://drugcentral.org) [drugcentral.org]
- To cite this document: BenchChem. [Mabuprofen: Intellectual Property & Technical Patent Landscape]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1665992/docs#mabuprofen-intellectual-property-technical-patent-landscape>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)